2-(N-(2-(Benzo[d]thiazole-2-sulfonamido)ethyl)-2-(5-methyl-2,4-dioxo-3,4-dihydropyrimidin-1(2H)-yl)acetamido)acetic acid

• Molecular Formula: C18H19N5O7S2
• Molecular Weight: 481.5 g/mol
• IUPAC Name: 2-[2-(1,3-benzothiazol-2-ylsulfonylamino)ethyl-[2-(5-methyl-2,4-dioxopyrimidin-1-yl)acetyl]amino]acetic acid
• InChI: InChI=1S/C18H19N5O7S2/c1-11-8-23(17(28)21-16(11)27)9-14(24)22(10-15(25)26)7-6-19-32(29,30)18-20-12-4-2-3-5-13(12)31-18/h2-5,8,19H,6-7,9-10H2,1H3,(H,25,26)(H,21,27,28)
• InChI Key: RQMGLBNFHVOPFE-UHFFFAOYSA-N
• Canonical SMILES: CC1=CN(C(=O)NC1=O)CC(=O)N(CCNS(=O)(=O)C2=NC3=CC=CC=C3S2)CC(=O)O

Description

2-(N-(2-(Benzo[d]thiazole-2-sulfonamido)ethyl)-2-(5-methyl-2,4-dioxo-3,4-dihydropyrimidin-1(2H)-yl)acetamido)acetic acid is a useful research compound. Its molecular formula is C18H19N5O7S2 and its molecular weight is 481.5 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

N-[2-(Benzothiazole-2-sulfonylamino)-ethyl]-N-[(thymin-1-yl)-acetyl]-glycine ethyl ester (5.10 g, 10 mmol) was suspended in tetrahydrofuran (20 mL) and the solution of lithium hydroxide monohydrate (1.03 g, 25 mmol) in water (20 mL) was added. The reaction mixture was stirred for 1 h. at ambient temperature. The aqueous solution was acidified by the dropwise addition of 1N HCl at 0° C. The title compound was extracted with ethyl acetate (3×10 mL), the combined extracts were dried over magnesium sulfate and filtered. The filtrate was evaporated to dryness in vacuo to afford the desired product (4.57 g, 95%). 1H NMR (500 MHz; DMSO-d6) δ 11.30 (s, 0.6H), 11.28 (s, 0.4H), 8.88 (s, 0.6H), 8.77 (s, 0.4H), 8.27 (d, 1H), 8.18 (d, 1H), 7.69˜7.64 (m, 2H), 7.31 (s, 0.6H), 7.23 (s, 0.4H), 4.64 (s, 1.2H), 4.45 (s, 0.8H), 4.21 (s, 0.8H), 3.98 (s, 1.2H), 3.52 (t, 1.2H), 3.38 (s, 2H), 3.21 (t, 0.8H), 1.73 (s, 3H).